Cas no 190197-86-5 (4-Bromo-3-(bromomethyl)benzonitrile)
4-Bromo-3-(bromomethyl)benzonitrile is a brominated aromatic nitrile compound with significant utility in organic synthesis and pharmaceutical intermediates. Its key structural features—a bromomethyl group and a nitrile functionality—make it a versatile building block for further functionalization, including nucleophilic substitution and cross-coupling reactions. The presence of two bromine atoms enhances reactivity, facilitating selective modifications for complex molecule construction. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules and agrochemicals. High purity and consistent quality ensure reliable performance in research and industrial applications. Proper handling is advised due to its reactivity and potential sensitivity to moisture.
190197-86-5 structure
Product Name:4-Bromo-3-(bromomethyl)benzonitrile
CAS No:190197-86-5
MF:C8H5Br2N
MW:274.940000295639
MDL:MFCD12755973
CID:1011437
PubChem ID:11471344
Update Time:2025-08-04
4-Bromo-3-(bromomethyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-3-(bromomethyl)benzonitrile
- 4-BROMO-3-(BROMOMETHYL)-BENZONITRILE
- BENZONITRILE,4-BROMO-3-(BROMOMETHYL)-
- 2-BROMO-5-CYANOBENZYL BROMIDE
- 4-bromo-3-bromomethylbenzonitrile
- Benzonitrile, 4-bromo-3-(bromomethyl)-
- AEXYSQSKOJJWLK-UHFFFAOYSA-N
- 4-bromo-3-bromomethyl-benzonitrile
- 6117AJ
- FCH4898250
- AB66014
- TRA0078544
- AK187450
- SY022576
- AX8268787
- 4-Bromo-3-(bromomethyl)benzonitrile, AldrichCPR
- AS-32251
- MFCD12755973
- DB-367489
- A880427
- SCHEMBL1232330
- 190197-86-5
- AKOS014096717
- EN300-188254
- DTXSID10466996
-
- MDL： MFCD12755973
- Inchi： 1S/C8H5Br2N/c9-4-7-3-6(5-11)1-2-8(7)10/h1-3H,4H2
- InChI Key： AEXYSQSKOJJWLK-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C#N)C=C1CBr
Computed Properties
- Exact Mass: 272.87900
- Monoisotopic Mass: 272.87887g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 2.9
Experimental Properties
- PSA: 23.79000
- LogP: 3.21568
4-Bromo-3-(bromomethyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B626565-50mg |
4-Bromo-3-(bromomethyl)benzonitrile |
190197-86-5 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B626565-100mg |
4-Bromo-3-(bromomethyl)benzonitrile |
190197-86-5 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B626565-500mg |
4-Bromo-3-(bromomethyl)benzonitrile |
190197-86-5 | 500mg |
$ 250.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852825-1g |
4-Bromo-3-(bromomethyl)benzonitrile |
190197-86-5 | ≥95% | 1g |
￥922.50 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852825-250mg |
4-Bromo-3-(bromomethyl)benzonitrile |
190197-86-5 | ≥95% | 250mg |
￥369.00 | 2022-01-10 | |
| Ambeed | A509956-100mg |
4-Bromo-3-(bromomethyl)benzonitrile |
190197-86-5 | 95% | 100mg |
$40.0 | 2025-02-22 | |
| Ambeed | A509956-250mg |
4-Bromo-3-(bromomethyl)benzonitrile |
190197-86-5 | 95% | 250mg |
$48.0 | 2025-02-22 | |
| Ambeed | A509956-1g |
4-Bromo-3-(bromomethyl)benzonitrile |
190197-86-5 | 95% | 1g |
$129.0 | 2025-02-22 | |
| abcr | AB451729-250 mg |
4-Bromo-3-(bromomethyl)benzonitrile, 95%; . |
190197-86-5 | 95% | 250mg |
€141.60 | 2023-04-22 | |
| abcr | AB451729-1 g |
4-Bromo-3-(bromomethyl)benzonitrile, 95%; . |
190197-86-5 | 95% | 1g |
€278.40 | 2023-04-22 |
4-Bromo-3-(bromomethyl)benzonitrile Suppliers
Amadis Chemical Company Limited
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(CAS:190197-86-5)4-Bromo-3-(bromomethyl)benzonitrile
Order Number:A880427
Stock Status:in Stock
Quantity:1g/5g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:01
Price ($):181.0/723.0/2893.0
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4-Bromo-3-(bromomethyl)benzonitrile Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:190197-86-5)4-Bromo-3-(bromomethyl)benzonitrile
Purity:99%/99%/99%
Quantity:1g/5g/25g
Price ($):181.0/723.0/2893.0